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Compound of Interest

Compound Name: Ethoxydiisobutylaluminium

Cat. No.: B100121

A Technical Guide to Ethoxydiisobutylaluminium

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of ethoxydiisobutylaluminium,
including its fundamental chemical properties, a representative synthesis protocol, and a visual
representation of the synthetic workflow. This guide is intended to serve as a foundational
resource for professionals engaged in chemical research and development.

Core Properties of Ethoxydiisobutylaluminium

Ethoxydiisobutylaluminium, also known as diisobutylaluminum ethoxide, is an
organoaluminium compound. Organoaluminium compounds are valued in organic synthesis as
catalysts and reagents. Below is a summary of its key quantitative data.

Property Value Reference
Molecular Formula C10H23AIO [1112]
Molecular Weight 186.27 g/mol [1][2]

CAS Number 15769-72-9 [1][2]
Boiling Point 125-126 °C at 2 Torr [2]
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Representative Experimental Protocol: Synthesis of
Ethoxydiisobutylaluminium

The following is a representative protocol for the synthesis of ethoxydiisobutylaluminium

from the reaction of diisobutylaluminium hydride (DIBAL-H) with ethanol. This method is based

on the known reactivity of aluminium hydrides with alcohols.

Objective: To synthesize ethoxydiisobutylaluminium.

Materials:

Diisobutylaluminium hydride (DIBAL-H) solution (e.g., 1.0 M in hexanes)
Anhydrous Ethanol (absolute, >99.5%)

Anhydrous hexanes (or other suitable inert solvent)

Schlenk line apparatus

Magnetic stirrer and stir bar

Syringes and needles

Inert gas (Argon or Nitrogen)

Methodology:

Apparatus Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar
and a rubber septum under an inert atmosphere of argon or nitrogen.

Reagent Preparation: In the Schlenk flask, place a measured volume of anhydrous hexanes.

Reactant Addition: Cool the flask to 0 °C using an ice bath. While stirring, slowly add one
molar equivalent of diisobutylaluminium hydride solution to the solvent.

Ethanol Addition: Slowly add one molar equivalent of anhydrous ethanol dropwise via
syringe. The reaction is exothermic and will evolve hydrogen gas. The addition rate should
be controlled to maintain the reaction temperature and prevent excessive gas evolution.
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e Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 1-2
hours to ensure the reaction goes to completion.

e Product: The resulting solution contains ethoxydiisobutylaluminium. The product is often
used in situ for subsequent reactions. If isolation is required, removal of the solvent under
reduced pressure can be performed, though care must be taken due to the reactivity of the

product.

Safety Precautions: Diisobutylaluminium hydride is a pyrophoric reagent and reacts violently
with water and protic solvents. All manipulations must be carried out under a dry, inert
atmosphere using appropriate personal protective equipment.

Visualizing the Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of
ethoxydiisobutylaluminium.
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Click to download full resolution via product page

Synthesis workflow for ethoxydiisobutylaluminium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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